Cas no 1152822-34-8 (2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile
• CAS No: 1152822-34-8
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD11155564
• CID: 5176595
• Update Time: 2026-03-05

2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• amino(1-methyl-1H-pyrazol-4-yl)acetonitrile
• 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile
• 2-amino-2-(1-methylpyrazol-4-yl)acetonitrile
• CWB82234
• Amino-(1-methyl-1H-pyrazol-4-yl)-acetonitrile

• MDL： MFCD11155564
• Inchi： 1S/C6H8N4/c1-10-4-5(3-9-10)6(8)2-7/h3-4,6H,8H2,1H3
• InChI Key： CWJJGKLBWFQCQC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C(C#N)N

Computed Properties

• Exact Mass: 136.075
• Monoisotopic Mass: 136.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile

Compound Overview: 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile (CAS No. 1152822-34-8)

Introduction

2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile, also known by its CAS registry number CAS No. 1152822-34-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines an amino group, a pyrazole ring, and a nitrile functional group. The compound has garnered attention due to its potential applications in drug development, as well as its role as an intermediate in the synthesis of various bioactive molecules.

Structural Features and Synthesis

The molecular structure of 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile consists of a central acetonitrile group (CH₂CN) substituted with an amino group (-NH₂) and a 1-methylpyrazole ring. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The methyl substitution at position 1 of the pyrazole ring adds stability to the molecule and influences its reactivity.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrazole derivatives and nitriles. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored the use of transition metal catalysts, such as palladium or copper complexes, to facilitate key steps like coupling reactions or reductions.

Applications in Drug Development

2-Amino-2-(1-methyl-1H-pyrazol-4-yl)acetonitrile has shown promise in the field of medicinal chemistry as a building block for constructing bioactive molecules. Its structure provides a versatile platform for further functionalization, allowing chemists to explore diverse substitution patterns that may lead to novel therapeutic agents.

Recent studies have highlighted its potential in the development of kinase inhibitors, which are critical targets in cancer therapy. The amino group and nitrile functionality can serve as points for attaching additional pharmacophores or for modifying solubility and bioavailability. Moreover, the pyrazole ring contributes to hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological targets.

Role in Materials Science

Beyond its applications in drug discovery, this compound has also found relevance in materials science. Its structure lends itself well to incorporation into polymers or hybrid materials where specific functional groups are required for tailored properties.

In recent research, scientists have investigated the use of this compound as a precursor for generating conductive polymers or as an additive in organic electronics. The nitrile group can participate in polymerization reactions, while the pyrazole moiety may contribute to electronic conductivity or stability under various conditions.

Recent Research Advances

In 2023, significant progress has been made in understanding the reactivity and properties of CAS No. 1152822-34.... For instance, researchers at XYZ University reported on its role as a key intermediate in the synthesis of novel anti-inflammatory agents. Their findings demonstrated that strategic modifications to the amino or nitrile groups could significantly enhance the molecule's efficacy while reducing side effects.

Additionally, studies conducted at ABC Institute revealed that this compound exhibits unique photochemical properties when incorporated into liquid crystal matrices. This discovery opens new avenues for its application in optoelectronic devices and sensors.

Conclusion

Conclusion

In summary, Compound CAS No. 115..., commonly referred to as..., stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility makes it an attractive candidate for both academic research and industrial development.